N,2,2,3,3-pentamethylcyclopropane-1-carboxamide

• CAS No.: 171722-69-3
• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: N,2,2,3,3-pentamethylcyclopropane-1-carboxamide
• InChI: InChI=1S/C9H17NO/c1-8(2)6(7(11)10-5)9(8,3)4/h6H,1-5H3,(H,10,11)
• InChI Key: RDTKJSMWDWTJLP-UHFFFAOYSA-N
• SMILES: CC1(C(C1(C)C)C(=O)NC)C

Description

Cyclopropanecarboxamide, N,2,2,3,3-pentamethyl- is an organic compound with a unique structure characterized by a cyclopropane ring substituted with multiple methyl groups and a carboxamide functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Cyclopropanecarboxamide, N,2,2,3,3-pentamethyl- typically involves the reaction of cyclopropanecarboxylic acid with appropriate amines under controlled conditions. The reaction may require catalysts and specific temperature and pressure conditions to achieve high yields and purity .

Industrial Production Methods

Industrial production methods for Cyclopropanecarboxamide, N,2,2,3,3-pentamethyl- often involve large-scale chemical reactors where the reactants are combined in precise ratios. The process may include steps such as purification, crystallization, and drying to obtain the final product with the desired specifications .

Chemical Reactions Analysis

Types of Reactions

Cyclopropanecarboxamide, N,2,2,3,3-pentamethyl- can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the carboxamide group to amines or other reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions may vary depending on the desired product and include specific temperatures, solvents, and catalysts .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce amines .

Scientific Research Applications

Cyclopropanecarboxamide, N,2,2,3,3-pentamethyl- has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Cyclopropanecarboxamide, N,2,2,3,3-pentamethyl- involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other cyclopropane derivatives and carboxamides, such as:

• Cyclopropanecarboxamide, N-(2-hydroxyethyl)-N,2,2,3,3-pentamethyl-
• Cyclopropanecarboxamide, 1,2,2,3,3-pentamethyl-

Uniqueness

Cyclopropanecarboxamide, N,2,2,3,3-pentamethyl- is unique due to its specific substitution pattern on the cyclopropane ring, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be suitable .

Synthesis routes and methods

Procedure details

A solution of 2,2,3,3-tetramethylcyclopropanecarbonyl chloride (16.05 g, 0.1 mole) in the THF (50 ml) was added slowly to 35% aqueous methyl amine (200 ml). The reaction mixture was stirred for 24 hours at room temperature, and, after removal of THF under reduced pressure, was extracted with CH2Cl2 (2×50 ml). The CH2Cl2 extract was washed successively with H2O (2×100 ml), 0.3 N HCl (200 ml), 0.1 NaHCO3 (100 ml) and saturated NaCl (150 ml), dried over MgSO4 and evaporated to dryness under reduced pressure. The crude product was treated with hexane (100 ml) at room temperature for 30 minutes, filtered and dried to afford 10.5 g (68 mmole, 68%) of a white solid, m.p.: 98° C.